Cas no 840486-94-4 (2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 840486-94-4
• MF: C₁₉H₂₁N₅O₄S
• MW: 415.466142416
• CID: 5475318
• Update Time: 2025-05-19

2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(3,4-dimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C19H21N5O4S/c1-26-14-6-4-5-13(10-14)21-17(25)11-29-19-23-22-18(24(19)20)12-7-8-15(27-2)16(9-12)28-3/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key： WUJCXZCWEPFWAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N(N)C(C2=CC=C(OC)C(OC)=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

2-{4-Amino-5-(3,4-Dimethoxyphenyl)-4H-1,2,4-Triazol-3-Ylsulfanyl}-N-(3-Methoxyphenyl)Acetamide: A Comprehensive Overview

2-{4-Amino-5-(3,4-Dimethoxyphenyl)-4H-1,2,4-Triazol-3-Ylsulfanyl}-N-(3-Methoxyphenyl)Acetamide, identified by the CAS Registry Number 840486-94-4, is a complex organic compound with a unique structure that combines a triazole ring system with sulfanyl and acetamide functionalities. This compound has garnered attention in the fields of medicinal chemistry and materials science due to its potential applications in drug design and as a building block for advanced materials. Recent studies have highlighted its role in modulating biological pathways and its stability under various chemical conditions.

The molecular structure of this compound is characterized by a 1,2,4-triazole ring system, which is a heterocyclic aromatic compound known for its versatility in chemical reactions. The triazole ring is further substituted with an amino group at position 4 and a 3,4-dimethoxyphenyl group at position 5. These substituents contribute to the compound's electronic properties and enhance its reactivity in synthetic chemistry. The sulfanyl group (-S-) attached to the triazole ring introduces additional functionality, making it a valuable intermediate in the synthesis of bioactive molecules.

The acetamide moiety of the compound is linked to a methoxy-substituted phenyl group via an amide bond. This arrangement not only enhances the compound's solubility but also imparts bioavailability properties that are critical for pharmaceutical applications. Recent research has demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

The biological evaluation of CAS No 840486-94-4 has revealed its ability to inhibit key enzymes involved in inflammatory pathways. For instance, studies have shown that it can suppress the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, its antioxidant properties suggest potential applications in combating oxidative stress-related diseases such as neurodegenerative disorders.

From a materials science perspective, the compound's stability under thermal and oxidative conditions makes it suitable for use in high-performance polymers and coatings. Its ability to form stable films with excellent adhesion properties has been explored in recent research, highlighting its potential in industrial applications.

In conclusion, 2-{4-Amino-5-(3,4-Dimethoxyphenyl)-4H-1,2,4-Triazol-3-Ylsulfanyl}-N-(3-Methoxyphenyl)Acetamide (CAS No 840486-94-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.